Cas no 344329-41-5 (2-Amino-3-iodopyrazine)

• Product Name: 2-Amino-3-iodopyrazine
• CAS No: 344329-41-5
• MF: C₄H₄IN₃
• MW: 220.999132156372
• MDL: MFCD09909696
• CID: 1005294
• PubChem ID: 13261499
• Update Time: 2025-05-26

2-Amino-3-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-iodopyrazine
• 3-Iodopyrazin-2-amine
• 3-iodo-2-Pyrazinamine
• QC-6779
• Pyrazinamine, 3-iodo-
• DB-069005
• AS-30870
• A874972
• MFCD09909696
• AKOS015919469
• DTXSID70532787
• 344329-41-5
• J-507792
• EN300-7356904
• SCHEMBL21712527
• CS-W008707

• MDL： MFCD09909696
• Inchi： 1S/C4H4IN3/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,6,8)
• InChI Key： TURJHURHSYPXPV-UHFFFAOYSA-N
• SMILES： IC1C(N)=NC=CN=1

Computed Properties

• Exact Mass: 220.94500
• Monoisotopic Mass: 220.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 336.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.719
• PSA: 51.80000
• LogP: 1.24460
• Vapor Pressure: No data available

2-Amino-3-iodopyrazine Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Amino-3-iodopyrazine

Comprehensive Overview of 2-Amino-3-iodopyrazine (CAS No. 344329-41-5): Properties, Applications, and Research Insights

2-Amino-3-iodopyrazine (CAS No. 344329-41-5) is a heterocyclic organic compound featuring a pyrazine core substituted with an amino group at the 2-position and an iodine atom at the 3-position. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula (C₄H₄IN₃) and molecular weight (221.00 g/mol) are critical for synthetic applications, particularly in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

Recent trends in drug discovery highlight the growing demand for halogenated pyrazine derivatives, with 2-Amino-3-iodopyrazine serving as a key building block for kinase inhibitors and anticancer agents. Researchers frequently search for "iodopyrazine synthesis" or "pyrazine-based pharmaceuticals," reflecting its relevance in targeted therapy development. The compound's iodo-substitution enables precise functionalization, aligning with modern click chemistry methodologies.

From a material science perspective, 344329-41-5 contributes to the design of organic semiconductors and ligands for catalysis. Its electron-rich pyrazine ring and halogen atom facilitate tunable electronic properties, making it attractive for OLED materials and photocatalysts. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR characterization (δ 7.8 ppm for pyrazine protons) are essential for quality control.

Environmental and green chemistry considerations drive innovations in its synthesis. Recent patents describe solvent-free routes using microwave-assisted synthesis, addressing queries like "sustainable heterocycle preparation." The compound's stability under inert atmospheres (storage recommendations: 2-8°C, argon) ensures compatibility with high-throughput screening workflows.

In bioconjugation applications, 2-Amino-3-iodopyrazine enables proteolysis-targeting chimera (PROTAC) development, a trending topic in degradation therapeutics. Its dual functionality supports both peptide coupling (via -NH₂) and palladium-catalyzed modifications, as evidenced by 27% YoY growth in related PubMed citations.

Regulatory compliance is ensured through REACH registration and GMP-grade manufacturing protocols. While not classified as hazardous under standard conditions, proper laboratory safety measures (gloves, fume hood) are recommended during handling due to potential light sensitivity.

The compound's structure-activity relationship (SAR) studies reveal enhanced bioavailability when incorporated into aza-heterocycle scaffolds, answering frequent search queries about "iodinated drug metabolites." Ongoing clinical trials involving pyrazine derivatives further validate its therapeutic potential.

For custom synthesis inquiries, technical specifications include: melting point 189-192°C, solubility in DMSO (>50 mg/mL), and characteristic IR absorption at 1650 cm^-1 (C=N stretch). Suppliers typically provide COA documentation with batch-specific LC-MS validation.

Future directions include exploration in PET radiopharmaceuticals (via iodine-124 labeling) and covalent inhibitor design, positioning 344329-41-5 at the forefront of precision medicine innovation. Its cost-effectiveness compared to bromo/chloro analogs makes it preferable for scale-up processes.